1-Chloro-2-(2-fluoro-phenylethynyl)-4-nitro-benzene

• Molecular Formula: C14H7ClFNO2
• Molecular Weight: 275.66 g/mol
• IUPAC Name: 1-chloro-2-[2-(2-fluorophenyl)ethynyl]-4-nitrobenzene
• InChI: InChI=1S/C14H7ClFNO2/c15-13-8-7-12(17(18)19)9-11(13)6-5-10-3-1-2-4-14(10)16/h1-4,7-9H
• InChI Key: JLIWRZOPMVAIMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C#CC2=C(C=CC(=C2)[N+](=O)[O-])Cl)F

Description

1-Chloro-2-(2-fluoro-phenylethynyl)-4-nitro-benzene is a useful research compound. Its molecular formula is C14H7ClFNO2 and its molecular weight is 275.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Triethylamine (0.2 ml, 1.43 mmol) was added to a suspension of 1-Chloro-2-iodo-4-nitro-benzene 69 (Step 1) (100 mg, 0.354 mmol), 1-ethynyl-2-fluorobenzene (100 mg, 0.832 mmol), copper iodide (100 mg, 0.525 mmol), Pd(PPh3)2Cl2 (100 mg, 0.142 mmol) in dimethylformamide (2 ml) at room temperature, then stirred at 70° C. for 2 hours. Reaction was cooled to room temperature and extracted with ether (50 ml), washed with water (20 ml), dried (MgSO4), filtered and solvent evaporated yielding a residue which chromatographed on silica gel eluting with 20% v/v MeCl2/hexanes yielding title product 70 as pale yellow solid (80 mg, 82%).